2'-Chloro-3-(3,4,5-trifluorophenyl)propiophenone

• IUPAC Name: 1-(2-chlorophenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
• InChI: InChI=1S/C15H10ClF3O/c16-11-4-2-1-3-10(11)14(20)6-5-9-7-12(17)15(19)13(18)8-9/h1-4,7-8H,5-6H2
• InChI Key: GSQNLALRDPNNRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CCC2=CC(=C(C(=C2)F)F)F)Cl
• Molecular Formula: C15H10ClF3O
• DSSTOX Substance ID: DTXSID90645020
• Molecular Weight: 298.68 g/mol
• CAS RN: 898778-24-0

Description

2’-Chloro-3-(3,4,5-trifluorophenyl)propiophenone is a chemical compound with the molecular formula C15H10ClF3O. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 2’-Chloro-3-(3,4,5-trifluorophenyl)propiophenone consists of a propiophenone core with a chloro group at the 2’ position and a trifluorophenyl group at the 3 position.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Synthesis and Spectroscopic Properties : Acylthioureas with substituents including 3,4,5-trifluorophenyl have been synthesized and tested for antibacterial activity. These compounds demonstrated significant effects against Pseudomonas aeruginosa and Staphylococcus aureus, particularly in biofilms, suggesting potential for novel anti-microbial agents with antibiofilm properties (Limban et al., 2011).

Synthesis and Chemical Properties

• Synthesis of New Derivatives : Novel derivatives of nitrobenzenes have been prepared, including ones with trifluoromethyl groups, demonstrating the versatility of these compounds in synthesizing a wide range of chemical structures (Sipyagin et al., 2004).
• Cyclocondensation Reactions : Research on the synthesis of pyrimidinones from trifluoro-3-buten-2-ones illustrates the role of these compounds in forming complex organic structures (Bonacorso et al., 2003).

Material Science and Polymer Applications

• Novel Copolymers : Research into the copolymerization of trisubstituted ethylenes and styrene, involving halogen ring-substituted propyl 2-cyano-3-phenyl-2-propenoates, demonstrates the applicability of these compounds in the development of new materials with unique properties (Kharas et al., 2000).
• Optical and Dielectric Properties of Polyimide Films : Research into the effect of fluorinated diamine on the properties of polyimide thin films, utilizing compounds like 2-chloro-3-trifluoromethylphenyl groups, reveals insights into the creation of materials with specific optical and dielectric characteristics (Jang et al., 2007).

Catalysis and Chemical Reactions

• Living Polymerization Catalysis : Studies on titanium complexes with fluorine-containing ligands, including 3,4,5-trifluorophenyl, have shown their effectiveness in catalyzing the polymerization of ethylene, illustrating the role of these compounds in polymer synthesis (Mitani et al., 2002).

Fluorescence and Solid-State Properties

• Fluorescence of Chalcone Crystals : Research into the fluorescence properties of chalcone crystals, including compounds with 1,3-diarylpropenone structures, has contributed to a better understanding of solid-state fluorescence, which can be tuned via molecular coplanarity and aggregate formation (Yu et al., 2017).